Cas no 246-42-4 (5,26:13,18-Diimino-7,11:20,24-dimethenodibenzo[c,n][1,6,12,17]tetraazacyclodocosine)

5,26:13,18-Diimino-7,11:20,24-dimethenodibenzo[c,n][1,6,12,17]tetraazacyclodocosine structure
246-42-4 structure
Product Name:5,26:13,18-Diimino-7,11:20,24-dimethenodibenzo[c,n][1,6,12,17]tetraazacyclodocosine
CAS No:246-42-4
MF:C28H18N6
MW:438.482724666595
CID:277957
PubChem ID:136054
Update Time:2025-04-19

5,26:13,18-Diimino-7,11:20,24-dimethenodibenzo[c,n][1,6,12,17]tetraazacyclodocosine Chemical and Physical Properties

Names and Identifiers

    • 5,26:13,18-Diimino-7,11:20,24-dimethenodibenzo[c,n][1,6,12,17]tetraazacyclodocosine
    • 2,8,17,23,31,33-Hexaazaheptacyclo[22.6.1.1~3,7~.1~9,16~.1~18,22~.0~10,15~.0~25,30~]tetratriaconta-1,3(34),4,6,8,10,12,14,16,18(32),19,21,23,25,27,29-hexadecaene
    • 5,26:13.18-Diimino-7,11:20,24-dimethenodibenzo(c,N)(1,6,12,17)tetraazacyclodocosine
    • DTXSID001019505
    • 7,13,20,26-Tetraaza-8,12,21,25-diphenylenediisoindoline
    • PITGSQSQGJDIOP-UHFFFAOYSA-N
    • 5,26:13.18-Diimino-7,11:20,24-dimethenodibenzo[c,N][1,6,12,17]tetraazacyclodocosine
    • 2,8,17,23,31,33-hexaazaheptacyclo[22.6.1.1(3,7).1(9,16).1(18,22).0(10,15).0(25,30)]tetratriaconta-1(31),3(34),4,6,8,10,12,14,16(33),18(32),19,21,23,25,27,29-hexadecaene
    • 246-42-4
    • Inchi: 1S/C28H18N6/c1-2-12-22-21(11-1)25-29-17-7-5-9-19(15-17)31-27-23-13-3-4-14-24(23)28(34-27)32-20-10-6-8-18(16-20)30-26(22)33-25/h1-16H,(H,29,30,33)(H,31,32,34)
    • InChI Key: PITGSQSQGJDIOP-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=C(C=2)NC2C3C=CC=CC=3C(=NC3=CC=CC(=C3)N=C3C4C=CC=CC=4C1=N3)N=2 |t:17,26|

Computed Properties

  • Exact Mass: 436.14388
  • Monoisotopic Mass: 438.159295
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 0
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.4
  • Boiling Point: 789.2°Cat760mmHg
  • Flash Point: 477.7°C
  • Refractive Index: 1.857
  • PSA: 77.34
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk